2,5-Difluorobenzohydrazide

• IUPAC Name: 2,5-difluorobenzohydrazide
• InChI: InChI=1S/C7H6F2N2O/c8-4-1-2-6(9)5(3-4)7(12)11-10/h1-3H,10H2,(H,11,12)
• InChI Key: WNRRZAITMSBJFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(=O)NN)F
• Molecular Formula: C7H6F2N2O
• DSSTOX Substance ID: DTXSID00378872
• Molecular Weight: 172.13 g/mol
• CAS RN: 265644-03-9

Description

2,5-Difluorobenzohydrazide is a chemical compound with the molecular formula C7H6F2N2O and a molecular weight of 172.13. It is used in various scientific research applications due to its unique properties.

Synthesis Analysis

The synthesis of hydrazone derivatives, such as 2,5-Difluorobenzohydrazide, is achieved by combining suitable aldehydes with hydrazides. This process is important in synthetic chemistry and has been used to create new hydrazone derivatives for potential antibacterial activities.

Molecular Structure Analysis

The molecular structure of 2,5-Difluorobenzohydrazide is represented by the InChI code 1S/C7H6F2N2O/c8-4-1-2-6(9)5(3-4)7(12)11-10/h1-3H,10H2,(H,11,12). This code provides a unique representation of the compound’s molecular structure.

Scientific Research Applications

Chemical Building Blocks

. It’s a fundamental component in the synthesis of more complex chemical compounds. .

Synthesis of Novel Hydrazone Derivatives

. . .

Potential Antibacterial Agents

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Safety and Hazards

The safety information for 2,5-Difluorobenzohydrazide includes several hazard statements: H302+H312+H332;H315;H319;H335. This indicates that the compound may be harmful if swallowed, in contact with skin, or if inhaled. It may also cause skin and eye irritation and may cause respiratory irritation.

Relevant Papers One relevant paper reports the synthesis of twelve new hydrazone derivatives based on the coupling of 2,5-difluorobenzohydrazide with different benzaldehydes. The derivatives were screened for their antibacterial activities, and some showed significant activity comparable to that of the standard antibacterial drug Ampicillin.

Mechanism of Action

Target of Action

It’s known that hydrazone derivatives, such as 2,5-difluorobenzohydrazide, have been synthesized and screened for their antibacterial activities .

Mode of Action

It’s known that hydrazone derivatives can interact with bacterial cells, potentially disrupting their metabolic processes or cell wall synthesis .

Biochemical Pathways

Given its potential antibacterial activity, it may interfere with essential bacterial biochemical pathways, such as cell wall synthesis or dna replication .

Result of Action

Given its potential antibacterial activity, it may lead to the death of bacterial cells by disrupting essential cellular processes .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2,5-Difluorobenzohydrazide. Factors such as temperature, pH, and presence of other compounds can affect its stability and activity. For instance, it’s recommended to store the compound at 2-8°C .

Synthesis routes and methods

Procedure details

To a solution of 2,5-difluorobenzoic acid (3.5 g, 22 mmol) in THF/DMF (20 mL/20 mL) was added EDCI (4.7 g, 24 mmol), DMAP (50 mg) and NH2NHBoc (3.07 g, 23.2 mmol). After stirring for 16 hours, the reaction was quenched with water (30 mL) and diluted with EtOAc (30 mL). The organic layer was then washed with HCl (0.5 M, 20 mL), saturated NaHCO3 (20 mL), and brine (20 mL). The organic layer was then dried over Na2SO4, filtered and concentrated under reduced pressure to afford the crude Boc-protected product, which was then dissolved in DCM (60 mL) at 0° C. TFA (50 mL) was added to the above DCM solution. After stirring for 2 hours, the reaction mixture was concentrated and the residue was dissolved in DCM (60 mL). The solution was washed with saturated NaHCO3 (40 mL) and dried over Na2SO4, filtered and concentrated under reduced pressure to afford the desired crude product.